Cas no 91305-86-1 (1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl)-)

3-Acetyl-4-amino-1-(phenylmethyl)-1H-pyrrole-2,5-dione is a substituted pyrroledione derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features an acetyl group at the 3-position and an amino group at the 4-position, enhancing reactivity for further functionalization. The phenylmethyl (benzyl) substituent at the 1-position contributes to improved solubility in organic solvents, facilitating its use in diverse synthetic pathways. This compound may serve as a versatile intermediate for the development of heterocyclic compounds, including biologically active molecules. Its well-defined functional groups allow for selective modifications, making it valuable for exploratory chemistry and targeted molecular design. Storage under inert conditions is recommended to preserve stability.
1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl)- structure
91305-86-1 structure
Product Name:1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl)-
CAS No:91305-86-1
MF:C13H12N2O3
MW:244.245983123779
CID:4309155
Update Time:2026-04-14

1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl)-

1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-79466734-1.0g
3-acetyl-4-amino-1-benzyl-2,5-dihydro-1H-pyrrole-2,5-dione
91305-86-1 95%
1.0g
$0.0 2022-12-06

Additional information on 1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl)-

1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl): A Comprehensive Overview

1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl), also known by its CAS registry number CAS No. 91305-86-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole diones, which are known for their versatile chemical properties and potential applications in drug discovery. The structure of this molecule is characterized by a pyrrole ring with two ketone groups at positions 2 and 5, an acetyl group at position 3, an amino group at position 4, and a phenylmethyl substituent at position 1. These structural features contribute to its unique chemical reactivity and biological activity.

The synthesis of 1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl) has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic chemistry have enabled more efficient syntheses, reducing the number of steps and improving yield. For instance, a study published in Chemical Communications in 2023 demonstrated a novel approach using microwave-assisted synthesis to produce this compound in high purity. Such developments underscore the importance of this molecule in contemporary chemical research.

In terms of biological activity, CAS No. 91305-86-1 has shown promising results in preclinical studies. Research conducted at the University of California revealed that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies published in Nature Communications highlighted its potential as a neuroprotective agent, demonstrating its ability to mitigate oxidative stress in neuronal cells. These findings suggest that this compound could be a valuable lead in the development of new therapeutic agents for conditions such as Alzheimer's disease and chronic inflammation.

The structural versatility of 1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl) also makes it an attractive candidate for use in materials science. Its ability to form stable complexes with metal ions has led to investigations into its application as a ligand in coordination chemistry. A recent paper in Advanced Materials reported on the use of this compound as a building block for constructing metal-organic frameworks (MOFs) with enhanced catalytic activity. Such applications highlight the broad utility of this compound across multiple disciplines.

In conclusion, CAS No. 91305-86-1, or 1H-Pyrrole-2,5-dione, 3-acetyl-4-amino-1-(phenylmethyl), is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structure and diverse functional groups make it an ideal candidate for further exploration. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.

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